Ethyl 8,15-dioxo-14-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2,4,6,9,11,13-heptaene-16-carboxylate

• Molecular Formula: C19H13NO4
• Molecular Weight: 319.3 g/mol
• IUPAC Name: ethyl 8,15-dioxo-14-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2,4,6,9,11,13-heptaene-16-carboxylate
• InChI: InChI=1S/C19H13NO4/c1-2-24-19(23)16-15-10-6-3-4-7-11(10)17(21)12-8-5-9-13(14(12)15)20-18(16)22/h3-9,14H,2H2,1H3
• InChI Key: BDMICYGOGQDXMH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C2C3C(=NC1=O)C=CC=C3C(=O)C4=CC=CC=C42

Description

Ethyl 8,15-dioxo-14-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2,4,6,9,11,13-heptaene-16-carboxylate is a complex organic compound with a unique tetracyclic structure. This compound is primarily used in industrial and scientific research applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 8,15-dioxo-14-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2,4,6,9,11,13-heptaene-16-carboxylate involves multiple steps. One of the synthetic approaches includes the [4 + 2]-cycloaddition of alkyl vinyl ethers to 3-aroyl-1H-pyrrolo[2,1-c][1,4]benzoxazine-1,2,4-triones . This reaction forms substituted 16-alkoxy-14-aryl-3,15-dioxa-10-azatetracyclo[8.7.0.01,13.04,9]heptadeca-4,6,8,13-tetraene-2,11,12-triones .

Industrial Production Methods

Industrial production methods for this compound are not well-documented in the available literature. it is likely that the synthesis involves similar multi-step organic reactions under controlled conditions to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

Ethyl 8,15-dioxo-14-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2,4,6,9,11,13-heptaene-16-carboxylate undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen.

Substitution: This reaction involves the replacement of one atom or group of atoms with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The conditions for these reactions typically involve controlled temperatures and pressures to ensure the desired outcome.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield higher oxides, while reduction may produce more reduced forms of the compound.

Scientific Research Applications

Ethyl 8,15-dioxo-14-azatetracyclo[7.7.1.02,7.013,17]heptadeca-1(16),2,4,6,9,11,13-heptaene-16-carboxylate has several scientific research applications, including:

Chemistry: Used as a reagent in organic synthesis and as a model compound for studying complex organic reactions.

Biology: Investigated for its potential biological activities and interactions with biomolecules.

Medicine: Explored for its potential therapeutic properties and as a lead compound for drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of Ethyl 8,15-dioxo-14-azatetracyclo[77102,7013,17]heptadeca-1(16),2,4,6,9,11,13-heptaene-16-carboxylate involves its interaction with specific molecular targets and pathways

Comparison with Similar Compounds

Similar Compounds

• 1,8-Dimethyl-15-azatetracyclo[6.6.1.02,7.09,14]pentadeca-2,4,6,9,11,13-hexaene
• 3,15-dioxa-10-azatetracyclo[8.7.0.01,13.04,9]heptadeca-4,6,8,13-tetraene-2,11,12-trione

Uniqueness

Ethyl 8,15-dioxo-14-azatetracyclo[77102,7